Cas no 2034467-29-1 (4-{1-[3-(4-methanesulfonylphenyl)propanoyl]piperidin-4-yl}morpholine-3,5-dione)

• Product Name: 4-{1-[3-(4-methanesulfonylphenyl)propanoyl]piperidin-4-yl}morpholine-3,5-dione
• CAS No: 2034467-29-1
• MF: C₁₉H₂₄N₂O₆S
• MW: 408.468664169312
• CID: 5468927
• Update Time: 2025-05-19

4-{1-[3-(4-methanesulfonylphenyl)propanoyl]piperidin-4-yl}morpholine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-(3-(4-(methylsulfonyl)phenyl)propanoyl)piperidin-4-yl)morpholine-3,5-dione
• 4-[1-[3-(4-methylsulfonylphenyl)propanoyl]piperidin-4-yl]morpholine-3,5-dione
• 4-{1-[3-(4-methanesulfonylphenyl)propanoyl]piperidin-4-yl}morpholine-3,5-dione

• Inchi： 1S/C19H24N2O6S/c1-28(25,26)16-5-2-14(3-6-16)4-7-17(22)20-10-8-15(9-11-20)21-18(23)12-27-13-19(21)24/h2-3,5-6,15H,4,7-13H2,1H3
• InChI Key： SECOCANQSPWRTH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CCC(N1CCC(CC1)N1C(COCC1=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 408.13550766 g/mol
• Monoisotopic Mass: 408.13550766 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 109
• Molecular Weight: 408.5

Additional information on 4-{1-[3-(4-methanesulfonylphenyl)propanoyl]piperidin-4-yl}morpholine-3,5-dione

Introduction to 4-{1-[3-(4-methanesulfonylphenyl)propanoyl]piperidin-4-yl}morpholine-3,5-dione (CAS No. 2034467-29-1)

4-{1-[3-(4-methanesulfonylphenyl)propanoyl]piperidin-4-yl}morpholine-3,5-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2034467-29-1, belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development. The intricate molecular framework of this compound, featuring a piperidine ring linked to a morpholine moiety, along with a 3-(4-methanesulfonylphenyl)propanoyl side chain, suggests a high degree of specificity that could be exploited for therapeutic applications.

The structural composition of 4-{1-[3-(4-methanesulfonylphenyl)propanoyl]piperidin-4-yl}morpholine-3,5-dione (CAS No. 2034467-29-1) is characterized by several key functional groups that contribute to its reactivity and potential interactions with biological targets. The presence of the piperidine ring is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules. Piperidine derivatives are known for their ability to modulate various biological pathways, including those involved in neurotransmission, inflammation, and metabolic processes. The morpholine ring further enhances the compound's complexity and potential for selective binding to biological receptors.

The side chain containing the 3-(4-methanesulfonylphenyl)propanoyl group introduces additional functionality that may influence the compound's solubility, stability, and bioavailability. The methanesulfonyl group is a well-known pharmacophore that can enhance binding affinity and metabolic stability, while the propanoyl moiety provides a hydrophobic anchor that may facilitate membrane interaction. This combination of structural elements makes 4-{1-[3-(4-methanesulfonylphenyl)propanoyl]piperidin-4-yl}morpholine-3,5-dione (CAS No. 2034467-29-1) a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 4-{1-[3-(4-methanesulfonylphenyl)propanoyl]piperidin-4-yl}morpholine-3,5-dione (CAS No. 2034467-29-1) with greater accuracy. These computational tools have been instrumental in identifying potential binding interactions with target proteins and enzymes, which could lead to the development of novel therapeutic agents. For instance, studies have suggested that compounds with similar structural motifs may interact with enzymes involved in signal transduction and cell proliferation, making them relevant for treating conditions such as cancer and neurodegenerative diseases.

In vitro studies have begun to elucidate the pharmacological profile of 4-{1-[3-(4-methanesulfonylphenyl)propanoyl]piperidin-4-yl}morpholine-3,5-dione (CAS No. 2034467-29-1). Initial experiments have demonstrated promising interactions with certain enzymes and receptors, indicating potential therapeutic efficacy. However, further research is needed to fully understand its mechanism of action and assess its safety profile. The compound's unique structure suggests that it may exhibit selectivity over existing drugs, reducing side effects and improving patient outcomes.

The synthesis of 4-{1-[3-(4-methanesulfonylphenyl)propanoyl]piperidin-4-yl}morpholine-3,5-dione (CAS No. 2034467-29-1) presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired connectivity without compromising yield or purity. Advances in synthetic methodologies have made it possible to construct complex molecules more efficiently, but optimizing the synthesis remains crucial for large-scale production.

The role of CAS No. 2034467-29-1 in chemical research extends beyond its mere identification as a specific compound. It serves as a reference point for researchers studying related molecules and helps streamline communication within the scientific community. The standardized nomenclature provided by CAS numbers ensures that researchers worldwide can accurately identify and discuss chemical entities, fostering collaboration and accelerating innovation.

Future directions in the study of 4-{1-[3-(4-methanesulfonylphenyl)propanoyl]piperidin-4-yl}morpholine-3,5-dione (CAS No. 2034467-29-1) include exploring its pharmacokinetic properties and conducting preclinical studies to evaluate its safety and efficacy in animal models. Additionally, investigating derivatives of this compound may reveal new insights into its biological activity and potential therapeutic applications. The integration of experimental data with computational modeling will be essential in guiding these efforts toward discovering novel drug candidates.

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